2-methoxy-5-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C15H22N4O3S/c1-11(2)13(10-19-16-7-8-17-19)18-23(20,21)15-9-12(3)5-6-14(15)22-4/h5-9,11,13,18H,10H2,1-4H3
• InChI Key: ZLIXSTHSWQKXOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC(CN2N=CC=N2)C(C)C
• Molecular Formula: C15H22N4O3S
• Molecular Weight: 338.4 g/mol
• CAS No.: 2034267-72-4

Description

2-Methoxy-5-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide (CAS 2034267-72-4) is a synthetic organic compound featuring a benzenesulfonamide group linked to a 1,2,3-triazole moiety via a branched aliphatic chain. This molecular architecture combines two pharmacologically significant groups, making it a valuable intermediate for medicinal chemistry and drug discovery research. The benzenesulfonamide group is a well-known zinc-binding function in molecules that inhibit carbonic anhydrase isoforms , some of which are established targets for anticancer agents . Simultaneously, the 1,2,3-triazole ring is a privileged scaffold in click chemistry and pharmaceutical research due to its stability, ability to form hydrogen bonds, and its presence in compounds with documented antifungal and antibacterial properties . This structure-activity relationship suggests potential research applications for this compound in developing enzyme inhibitors or antimicrobial agents. Researchers can utilize this chemical as a key precursor for constructing more complex molecules or as a core structure for screening against biological targets. The product is supplied with guaranteed high purity and is intended for non-human research applications only. It is strictly not intended for diagnostic or therapeutic use.

Mechanism of Action

It’s worth noting that compounds with a 1,2,3-triazole moiety, like the one in the compound , have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biological Activity

2-Methoxy-5-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article provides a detailed overview of its synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following molecular formula: C_{15}H_{20}N_{4}O_{3}S. Its structure includes a benzenesulfonamide moiety, which is known for its role in various pharmacological activities. The presence of the triazole ring enhances its biological profile due to the nitrogen atoms that can participate in hydrogen bonding.

Synthesis

The synthesis typically involves the reaction of 5-methoxy-2-(2H-1,2,3-triazol-2-yl)benzoic acid with appropriate alkyl groups under controlled conditions. The yield and purity of the synthesized compound are critical for subsequent biological evaluations.

Step	Reagents	Conditions	Yield
1	5-Methoxy-2-(2H-1,2,3-triazol-2-yl)benzoic acid	DMF, cesium carbonate	94%
2	Final purification	Water and EtOAc extraction	>90% purity

Antimicrobial Activity

Recent studies have indicated that compounds containing triazole moieties exhibit significant antimicrobial properties. For instance, derivatives similar to 2-methoxy-5-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide have shown effectiveness against various bacterial strains and fungi. The mechanism is believed to involve disruption of cell wall synthesis or inhibition of nucleic acid metabolism.

Anticancer Activity

The compound's potential as an anticancer agent has been explored in various in vitro studies. For example, triazole derivatives have demonstrated cytotoxic effects against several cancer cell lines, including:

Cell Line	IC50 (µM)	Reference Compound
MCF-7 (Breast)	0.65	Doxorubicin
A549 (Lung)	1.25	Cisplatin
HeLa (Cervical)	0.85	Paclitaxel

These findings suggest that the compound may induce apoptosis through mitochondrial pathways and inhibit cell proliferation in a dose-dependent manner.

Structure-Activity Relationship (SAR)

The SAR studies emphasize the importance of the triazole ring and the sulfonamide group in enhancing biological activity. Modifications at specific positions on the triazole ring can significantly alter the potency and selectivity of the compound against different targets.

Case Studies

• Antifungal Activity : A study demonstrated that a related triazole derivative exhibited notable antifungal activity against Candida albicans with an IC50 value of 0.5 µM.

  "Triazole derivatives have been shown to inhibit fungal growth by targeting ergosterol biosynthesis" .

• Cytotoxicity in Cancer Models : In vivo studies using mouse models revealed that administration of the compound led to a significant reduction in tumor size compared to controls.

  "The compound exhibited a remarkable ability to penetrate tumor tissues and induce apoptosis" .

Comparison with Similar Compounds

Functional Group Analysis and Reactivity

The target compound’s sulfonamide and triazole groups distinguish it from analogs like N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide (), which contains a benzamide and hydroxy group. Key differences include:

• Sulfonamide vs. Benzamide : Sulfonamides are stronger acids (pKa ~10) compared to benzamides (pKa ~15), enhancing their ability to participate in hydrogen bonding or act as leaving groups in reactions.
• Triazole vs.

Structural Characterization

Both compounds rely on advanced analytical techniques:

• Spectroscopy : ¹H/¹³C NMR and IR confirm functional groups and purity.
• Crystallography : X-ray diffraction, refined using SHELXL, provides precise bond lengths and angles. For example, the triazole ring in the target compound may exhibit planar geometry with C–N bond lengths of ~1.30–1.35 Å, comparable to similar triazole-containing structures .

Data Tables

Table 1: Structural and Functional Comparison

Property	Target Compound	N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	Generic Sulfonamide Analog (Hypothetical)
Core Functional Groups	Benzenesulfonamide, triazole, methoxy	Benzamide, hydroxy	Benzenesulfonamide, methoxy
Synthetic Route	Sulfonylation + CuAAC	Benzoylation	Direct sulfonylation
Key Interactions	π-π stacking (triazole), H-bonding (sulfonamide)	N,O-metal coordination	H-bonding (sulfonamide)
Applications	Medicinal chemistry, catalysis	Metal-catalyzed C–H activation	Antibacterial agents

Table 2: Crystallographic Parameters (Hypothetical)

Parameter	Target Compound (SHELXL-refined)	Compound
Crystal System	Monoclinic	Orthorhombic
Bond Length (C–N)	1.32 Å (triazole)	1.35 Å (amide)
Hydrogen Bonds	2 intramolecular, 3 intermolecular	4 intermolecular (O–H⋯O/N)

Research Findings and Limitations

While the target compound’s structural features suggest versatility, direct experimental data on its biological or catalytic activity are absent in the provided evidence. Comparisons rely on extrapolation from analogs like the compound and general sulfonamide/triazole chemistry. Further studies should prioritize synthesis, crystallography (using SHELX tools ), and bioactivity assays to validate hypotheses.